molecular formula C12H15NO3 B1628614 Ethyl 8-methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate CAS No. 220120-58-1

Ethyl 8-methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate

Cat. No. B1628614
CAS RN: 220120-58-1
M. Wt: 221.25 g/mol
InChI Key: NTHSJGDRGIEPKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 8-methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BMDO-Et and is synthesized through a specific method.

Mechanism of Action

The mechanism of action of Ethyl 8-methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate is not fully understood. However, it is believed that this compound exerts its pharmacological effects by modulating the activity of various enzymes and receptors in the body. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. One of the primary effects is its anti-inflammatory activity. This compound has been shown to inhibit the production of pro-inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. Additionally, it has been shown to exhibit analgesic and antipyretic effects, which are beneficial in the treatment of pain and fever.

Advantages and Limitations for Lab Experiments

One of the primary advantages of Ethyl 8-methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate in lab experiments is its potential as a new drug candidate. This compound has been shown to exhibit significant pharmacological activity, making it a promising candidate for drug development. Additionally, it has been shown to be relatively safe and well-tolerated in animal studies.
However, there are also limitations associated with the use of this compound in lab experiments. One of the primary limitations is its limited solubility in aqueous solutions. This can make it difficult to administer the compound in certain experimental settings. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are several future directions for research on Ethyl 8-methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate. One potential direction is the further development of this compound as a new drug candidate. This could involve additional studies to determine the optimal dosage and administration route, as well as studies to assess the safety and efficacy of this compound in humans.
Another potential direction is the investigation of the mechanism of action of this compound. This could involve studies to identify the specific enzymes and receptors that are modulated by this compound, as well as studies to determine the downstream effects of these modulations.
Finally, there is potential for the use of this compound in other scientific fields. For example, this compound could be investigated for its potential as a new material for use in the development of electronic devices or as a new catalyst for chemical reactions.
In conclusion, this compound is a chemical compound that has potential applications in various scientific fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Scientific Research Applications

Ethyl 8-methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate has potential applications in various scientific fields. One of the primary applications is in the development of new drugs. This compound has been shown to exhibit significant pharmacological activity, including anti-inflammatory, analgesic, and antipyretic effects. Additionally, it has been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease.

properties

IUPAC Name

ethyl 8-methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15NO3/c1-3-15-12(14)10-7-13-9-6-4-5-8(2)11(9)16-10/h4-6,10,13H,3,7H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NTHSJGDRGIEPKD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1CNC2=CC=CC(=C2O1)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00596276
Record name Ethyl 8-methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00596276
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

221.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

220120-58-1
Record name Ethyl 8-methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00596276
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Ethyl 8-methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate
Reactant of Route 2
Ethyl 8-methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate
Reactant of Route 3
Ethyl 8-methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate
Reactant of Route 4
Ethyl 8-methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate
Reactant of Route 5
Ethyl 8-methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate
Reactant of Route 6
Ethyl 8-methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.